Cas no 132869-83-1 (HOE-S 785026)
HOE-S 785026 structure
Product Name:HOE-S 785026
CAS No:132869-83-1
MF:C25H24N6O
MW:424.4977
CID:2601234
Update Time:2024-11-02
HOE-S 785026 Chemical and Physical Properties
Names and Identifiers
-
- Meta-Hoechst
- 3-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]phenol
- HOE-S 785026
- 3-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol
- 3-[5-(4-Methyl-1-piperazinyl)-2,5'-bi[1H-benzimidazol]-2'-yl]phenol
- Phenol, 3-(5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)-
- 3-[6-(4-Methylpiperazin-1-yl)-1H,3'H-[2,5'-bibenzimidazol]-2'-yl]phenol
-
- Inchi: 1S/C25H24N6O/c1-30-9-11-31(12-10-30)18-6-8-21-23(15-18)29-25(27-21)17-5-7-20-22(14-17)28-24(26-20)16-3-2-4-19(32)13-16/h2-8,13-15,32H,9-12H2,1H3,(H,26,28)(H,27,29)
- InChI Key: WOFDIDGQAOQHGY-UHFFFAOYSA-N
- SMILES: O([H])C1=C([H])C([H])=C([H])C(=C1[H])C1=NC2C([H])=C([H])C(=C([H])C=2N1[H])C1=NC2C([H])=C([H])C(=C([H])C=2N1[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 424.201159g/mol
- Monoisotopic Mass: 424.201159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 84.1
- Molecular Weight: 424.5g/mol
Experimental Properties
- Boiling Point: 756.5±70.0°C at 760 mmHg
HOE-S 785026 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
HOE-S 785026 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15561-5mg |
HOE-S 785026 |
132869-83-1 | 98.76% | 5mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-15561-10mg |
HOE-S 785026 |
132869-83-1 | 98.76% | 10mg |
¥2000 | 2025-04-16 | |
| MedChemExpress | HY-15561-50mg |
HOE-S 785026 |
132869-83-1 | 99.12% | 50mg |
¥15000 | 2023-08-31 | |
| MedChemExpress | HY-15561-100mg |
HOE-S 785026 |
132869-83-1 | 99.12% | 100mg |
¥21000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H883224-5mg |
HOE-S 785026 |
132869-83-1 | ≥99% | 5mg |
¥3,515.40 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H883224-10mg |
HOE-S 785026 |
132869-83-1 | ≥99% | 10mg |
¥5,022.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56738-5mg |
HOE-S 785026 |
132869-83-1 | 98% | 5mg |
¥3146.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56738-10mg |
HOE-S 785026 |
132869-83-1 | 98% | 10mg |
¥4495.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56738-50mg |
HOE-S 785026 |
132869-83-1 | 98% | 50mg |
¥13486.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56738-100mg |
HOE-S 785026 |
132869-83-1 | 98% | 100mg |
¥18881.00 | 2023-09-07 |
HOE-S 785026 Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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